![molecular formula C18H14FNO B3173392 4-([1,1'-Biphenyl]-2-yloxy)-3-fluorophenylamine CAS No. 946785-62-2](/img/structure/B3173392.png)
4-([1,1'-Biphenyl]-2-yloxy)-3-fluorophenylamine
Overview
Description
4-([1,1'-Biphenyl]-2-yloxy)-3-fluorophenylamine (4-BFP) is an organic compound that has a wide range of applications in scientific research. It is a versatile compound that can be used in the synthesis of a variety of compounds and has been used in a variety of laboratory experiments. This compound has been extensively studied in the laboratory and has been found to have a number of biochemical and physiological effects.
Scientific Research Applications
4-([1,1'-Biphenyl]-2-yloxy)-3-fluorophenylamine has been used in a variety of laboratory experiments. It has been used in the synthesis of a variety of compounds, such as 4-aminophenylamines, 4-fluorophenylalanines, and 4-fluorophenylacetamides. It has also been used in the synthesis of drugs, such as the anticonvulsant drug phenytoin. In addition, 4-([1,1'-Biphenyl]-2-yloxy)-3-fluorophenylamine has been used in the synthesis of a variety of other compounds, including 4-fluorobenzyl alcohols, 4-fluorobenzamides, and 4-fluorobenzylthioureas.
Mechanism of Action
The mechanism of action of 4-([1,1'-Biphenyl]-2-yloxy)-3-fluorophenylamine is not fully understood. However, it is believed that the compound acts as a substrate for the enzyme cytochrome P450, which is involved in the metabolism of drugs and other compounds. In addition, it is believed that 4-([1,1'-Biphenyl]-2-yloxy)-3-fluorophenylamine acts as an inhibitor of the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters.
Biochemical and Physiological Effects
4-([1,1'-Biphenyl]-2-yloxy)-3-fluorophenylamine has been found to have a number of biochemical and physiological effects. In laboratory experiments, it has been found to have an inhibitory effect on the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters. In addition, 4-([1,1'-Biphenyl]-2-yloxy)-3-fluorophenylamine has been found to have an inhibitory effect on the enzyme cytochrome P450, which is involved in the metabolism of drugs and other compounds. Furthermore, 4-([1,1'-Biphenyl]-2-yloxy)-3-fluorophenylamine has been found to have an inhibitory effect on the enzyme phosphodiesterase, which is involved in the metabolism of nucleotides.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-([1,1'-Biphenyl]-2-yloxy)-3-fluorophenylamine in laboratory experiments is that it is a versatile compound that can be used in the synthesis of a variety of compounds. Furthermore, it has been found to have a number of biochemical and physiological effects. However, there are some limitations to using 4-([1,1'-Biphenyl]-2-yloxy)-3-fluorophenylamine in laboratory experiments. For example, it has been found to have an inhibitory effect on the enzyme monoamine oxidase, which could potentially interfere with the metabolism of neurotransmitters. In addition, it has been found to have an inhibitory effect on the enzyme cytochrome P450, which could potentially interfere with the metabolism of drugs and other compounds.
Future Directions
The future directions for 4-([1,1'-Biphenyl]-2-yloxy)-3-fluorophenylamine are numerous. In the future, it could be used in the synthesis of a variety of compounds, such as 4-aminophenylamines, 4-fluorophenylalanines, and 4-fluorophenylacetamides. In addition, it could be used in the synthesis of drugs, such as the anticonvulsant drug phenytoin. Furthermore, it could be used in the synthesis of a variety of other compounds, such as 4-fluorobenzyl alcohols, 4-fluorobenzamides, and 4-fluorobenzylthioureas. Finally, it could be used in the synthesis of new compounds that have not yet been discovered.
properties
IUPAC Name |
3-fluoro-4-(2-phenylphenoxy)aniline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14FNO/c19-16-12-14(20)10-11-18(16)21-17-9-5-4-8-15(17)13-6-2-1-3-7-13/h1-12H,20H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WQCLRCPCFFLLHE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=CC=C2OC3=C(C=C(C=C3)N)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14FNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-([1,1'-Biphenyl]-2-yloxy)-3-fluorophenylamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-{2-[4-Amino-2-(trifluoromethyl)phenoxy]ethyl}-N-methyl-N-phenylamine](/img/structure/B3173317.png)
![N-[2-(4-Amino-2-methylphenoxy)ethyl]-N,N-dimethylamine](/img/structure/B3173330.png)
![4-([1,1'-Biphenyl]-2-yloxy)-3-methylphenylamine](/img/structure/B3173343.png)
